Cas no 446028-48-4 (N-2-(adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-2-(adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 446028-48-4
• MF: C₂₀H₂₉NO₅S
• MW: 395.512964963913
• CID: 5778978
• PubChem ID: 4679609
• Update Time: 2025-06-07

N-2-(adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• MLS000697322
• 446028-48-4
• Benzenesulfonamide, N-[2-(adamantan-1-yloxy)ethyl]-2,5-dimethoxy-
• 2,5-dimethoxy-N-[2-(tricyclo[3.3.1.1~3,7~]dec-1-yloxy)ethyl]benzenesulfonamide
• STK768100
• SR-01000538426-1
• AKOS001734625
• HMS2532H05
• CHEMBL1466458
• N-[2-(1-adamantyloxy)ethyl]-2,5-dimethoxybenzenesulfonamide
• SMR000237998
• N-[2-(ADAMANTAN-1-YLOXY)ETHYL]-2,5-DIMETHOXYBENZENE-1-SULFONAMIDE
• N-(2-((1s,3s)-adamantan-1-yloxy)ethyl)-2,5-dimethoxybenzenesulfonamide
• SR-01000538426
• F1677-0638
• VQABICNVJDWDHU-UHFFFAOYSA-N
• N-2-(adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C20H29NO5S/c1-24-17-3-4-18(25-2)19(10-17)27(22,23)21-5-6-26-20-11-14-7-15(12-20)9-16(8-14)13-20/h3-4,10,14-16,21H,5-9,11-13H2,1-2H3
• InChI Key： VQABICNVJDWDHU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCCOC12CC3CC(CC(C3)C1)C2)(=O)=O

Computed Properties

• Exact Mass: 395.17664420g/mol
• Monoisotopic Mass: 395.17664420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.2Ų

Additional information on N-2-(adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide

N-2-(Adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 446028-48-4): An Overview of Its Structure, Properties, and Applications

N-2-(Adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 446028-48-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines the adamantane moiety with a sulfonamide group and methoxy substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The adamantane moiety is a tricyclic cycloalkane with a highly stable and rigid structure. This structural feature contributes to the compound's overall stability and resistance to degradation, which are crucial for its potential use in pharmaceutical formulations. The sulfonamide group, on the other hand, is a versatile functional group that has been extensively studied for its biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The presence of methoxy substituents further modulates the compound's solubility and lipophilicity, which are key parameters in determining its pharmacokinetic profile.

Recent studies have highlighted the potential of N-2-(Adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This finding suggests that the compound could be a valuable lead for the development of new anti-inflammatory drugs. Additionally, preliminary studies have shown that the compound exhibits selective binding to certain receptors, indicating its potential as a targeted therapy for specific diseases.

In terms of its chemical properties, N-2-(Adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide is a white crystalline solid with a molecular weight of 439.57 g/mol. It is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. This solubility profile can be advantageous for formulating the compound into various dosage forms, including oral tablets and injectable solutions.

The synthesis of N-2-(Adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 1-adamantanol with 2-chloroethyl chloroformate to form the corresponding chloroformate intermediate. This intermediate is then reacted with 2,5-dimethoxybenzenesulfinic acid to yield the final product. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its therapeutic potential, N-2-(Adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide has also been explored for its use as a research tool in biochemical assays. Its unique structural features make it an excellent probe for studying enzyme kinetics and receptor-ligand interactions. For example, it has been used to investigate the binding affinity of sulfonamide derivatives to carbonic anhydrase enzymes, which are important targets in drug discovery for conditions such as glaucoma and epilepsy.

The safety profile of N-2-(Adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide has been evaluated through various preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-2-(Adamantan-1-yloxy)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 446028-48-4) is a promising compound with a unique molecular structure that offers potential applications in both therapeutic and research settings. Its combination of stability, solubility, and biological activity makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.